molecular formula C9H5F2N B6167594 2,4-difluoroquinoline CAS No. 771-38-0

2,4-difluoroquinoline

Cat. No. B6167594
CAS RN: 771-38-0
M. Wt: 165.1
InChI Key:
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Description

2,4-Difluoroquinoline is an organic compound that belongs to the quinoline family. It is a colorless liquid with a faint odor and is soluble in organic solvents. 2,4-Difluoroquinoline is used in a variety of applications such as organic synthesis, as a reagent in organic synthesis, and as a catalyst in organic synthesis. It has also been studied for its biochemical and physiological effects.

Mechanism of Action

2,4-Difluoroquinoline is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the formation of prostaglandins, which are important mediators of inflammation. By inhibiting the activity of COX-2, 2,4-difluoroquinoline is thought to reduce inflammation.
Biochemical and Physiological Effects
2,4-Difluoroquinoline has been studied for its biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). Additionally, it has been found to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α). Furthermore, 2,4-difluoroquinoline has been shown to reduce the production of nitric oxide, which is involved in the development of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2,4-Difluoroquinoline has several advantages and limitations for laboratory experiments. One of the advantages of using 2,4-difluoroquinoline is that it is a relatively stable compound and can be stored for long periods of time without significant degradation. Additionally, it is soluble in organic solvents and can be easily used in organic synthesis reactions. However, one of the limitations of using 2,4-difluoroquinoline is that it is a relatively expensive compound and may not be suitable for large-scale laboratory experiments.

Future Directions

Some potential future directions for the use of 2,4-difluoroquinoline include the development of new and more effective inhibitors of COX-2 and the study of its effects on other inflammatory mediators. Additionally, further research could be conducted to investigate the potential therapeutic use of 2,4-difluoroquinoline for the treatment of various diseases. Additionally, further research could be conducted to study the effects of 2,4-difluoroquinoline on other biochemical and physiological processes. Finally, further research could be conducted to investigate the potential use of 2,4-difluoroquinoline as a catalyst in organic synthesis.

Synthesis Methods

2,4-Difluoroquinoline is synthesized by the reaction of 2,4-dichloroquinoline with potassium fluoride in the presence of anhydrous potassium carbonate. The reaction proceeds in two steps. Firstly, the 2,4-dichloroquinoline is reacted with potassium fluoride to form 2,4-difluoroquinoline and potassium chloride. Secondly, the 2,4-difluoroquinoline is reacted with anhydrous potassium carbonate to form 2,4-difluoroquinoline and potassium carbonate.

Scientific Research Applications

2,4-Difluoroquinoline has been studied for its potential applications in various scientific research fields. It has been used as a reagent in organic synthesis to synthesize a variety of compounds such as heterocycles, amines, and carboxylic acids. It has also been used as a catalyst in organic synthesis to promote the formation of carbon-carbon bonds. Furthermore, 2,4-difluoroquinoline has been studied for its biochemical and physiological effects.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 2,4-difluoroquinoline can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-chloro-4-fluoroaniline", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "copper(I) bromide", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "water" ], "Reaction": [ "Step 1: Nitration of 2-chloro-4-fluoroaniline with a mixture of nitric and sulfuric acid to yield 2-chloro-4-fluoro-1-nitrobenzene.", "Step 2: Reduction of 2-chloro-4-fluoro-1-nitrobenzene with sodium borohydride in the presence of acetic acid to yield 2-chloro-4-fluoroaniline.", "Step 3: Alkylation of 2-chloro-4-fluoroaniline with ethyl acetoacetate in the presence of sodium ethoxide to yield 2-ethyl-4-fluoro-1H-quinoline-3-carboxylic acid ethyl ester.", "Step 4: Cyclization of 2-ethyl-4-fluoro-1H-quinoline-3-carboxylic acid ethyl ester with copper(I) bromide in acetic acid to yield 2-ethyl-4-fluoroquinoline-3-carboxylic acid ethyl ester.", "Step 5: Hydrolysis of 2-ethyl-4-fluoroquinoline-3-carboxylic acid ethyl ester with sodium hydroxide to yield 2-ethyl-4-fluoroquinoline-3-carboxylic acid.", "Step 6: Decarboxylation of 2-ethyl-4-fluoroquinoline-3-carboxylic acid with hydrochloric acid to yield 2-ethyl-4-fluoroquinoline.", "Step 7: Fluorination of 2-ethyl-4-fluoroquinoline with sodium nitrite and hydrochloric acid to yield 2,4-difluoroquinoline.", "Step 8: Purification of 2,4-difluoroquinoline by washing with sodium bicarbonate solution, drying with magnesium sulfate, and distillation in the presence of water." ] }

CAS RN

771-38-0

Product Name

2,4-difluoroquinoline

Molecular Formula

C9H5F2N

Molecular Weight

165.1

Purity

95

Origin of Product

United States

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